4-[2-Nitro-4-(trifluoromethyl)phenoxy]benzaldehyde [4,6-di(4-morpholinyl)-1,3,5-triazin-2-yl]hydrazone

• Molecular Formula: C25H25F3N8O5
• Molecular Weight: 574.5 g/mol
• IUPAC Name: 4,6-dimorpholin-4-yl-N-[(E)-[4-[2-nitro-4-(trifluoromethyl)phenoxy]phenyl]methylideneamino]-1,3,5-triazin-2-amine
• InChI: InChI=1S/C25H25F3N8O5/c26-25(27,28)18-3-6-21(20(15-18)36(37)38)41-19-4-1-17(2-5-19)16-29-33-22-30-23(34-7-11-39-12-8-34)32-24(31-22)35-9-13-40-14-10-35/h1-6,15-16H,7-14H2,(H,30,31,32,33)/b29-16+
• InChI Key: VCPKHOKRVIGHIF-MUFRIFMGSA-N
• Isomeric SMILES: C1COCCN1C2=NC(=NC(=N2)N/N=C/C3=CC=C(C=C3)OC4=C(C=C(C=C4)C(F)(F)F)[N+](=O)[O-])N5CCOCC5
• SMILES: C1COCCN1C2=NC(=NC(=N2)NN=CC3=CC=C(C=C3)OC4=C(C=C(C=C4)C(F)(F)F)[N+](=O)[O-])N5CCOCC5

Description

4-[2-Nitro-4-(trifluoromethyl)phenoxy]benzaldehyde [4,6-di(4-morpholinyl)-1,3,5-triazin-2-yl]hydrazone, also known as NTMB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. NTMB is a hydrazone derivative that has been synthesized using a variety of methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 4-[2-Nitro-4-(trifluoromethyl)phenoxy]benzaldehyde [4,6-di(4-morpholinyl)-1,3,5-triazin-2-yl]hydrazone is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair. This compound has also been shown to inhibit the activity of protein kinase C, which is involved in various signaling pathways. Additionally, this compound has been shown to inhibit the activity of HCV protease, which is involved in viral replication.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell proliferation, and the downregulation of various signaling pathways. This compound has also been shown to have anti-inflammatory effects and to reduce oxidative stress. In animal studies, this compound has been shown to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

4-[2-Nitro-4-(trifluoromethyl)phenoxy]benzaldehyde [4,6-di(4-morpholinyl)-1,3,5-triazin-2-yl]hydrazone has several advantages for lab experiments, including its ease of synthesis and its broad range of potential therapeutic applications. However, this compound also has limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for 4-[2-Nitro-4-(trifluoromethyl)phenoxy]benzaldehyde [4,6-di(4-morpholinyl)-1,3,5-triazin-2-yl]hydrazone research, including the optimization of its synthesis method, the development of more water-soluble derivatives, and the evaluation of its efficacy and safety in animal models. Additionally, this compound could be further studied for its potential therapeutic applications in other fields, such as cardiovascular diseases and autoimmune diseases. Further research is needed to fully understand the mechanism of action of this compound and to identify its potential targets for therapeutic intervention.

Synthesis Methods

4-[2-Nitro-4-(trifluoromethyl)phenoxy]benzaldehyde [4,6-di(4-morpholinyl)-1,3,5-triazin-2-yl]hydrazone has been synthesized using a variety of methods, including the reaction of 4-nitrophenol with trifluoromethylphenylacetonitrile, followed by the reaction of the resulting compound with benzaldehyde and hydrazine hydrate. Another method involves the reaction of 4-nitrophenol with 2-(trifluoromethyl)phenylhydrazine, followed by the reaction of the resulting compound with benzaldehyde and morpholine. The synthesis of this compound has also been achieved using a one-pot reaction, which involves the reaction of 4-nitrophenol, trifluoromethylphenylacetonitrile, benzaldehyde, hydrazine hydrate, and morpholine in a single step.

Scientific Research Applications

4-[2-Nitro-4-(trifluoromethyl)phenoxy]benzaldehyde [4,6-di(4-morpholinyl)-1,3,5-triazin-2-yl]hydrazone has been studied extensively for its potential therapeutic applications in various fields, including cancer research, neurodegenerative diseases, and infectious diseases. In cancer research, this compound has been shown to have anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In neurodegenerative diseases, this compound has been shown to have neuroprotective effects against Parkinson's disease and Alzheimer's disease. In infectious diseases, this compound has been shown to have antiviral activity against HIV-1 and HCV.